Cas no 1368736-54-2 (1-(4-ethylphenyl)cyclohexylmethanamine)

• Product Name: 1-(4-ethylphenyl)cyclohexylmethanamine
• CAS No: 1368736-54-2
• MF: C₁₅H₂₃N
• MW: 217.34982419014
• CID: 6051498
• PubChem ID: 82493468
• Update Time: 2025-10-05

1-(4-ethylphenyl)cyclohexylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(4-ethylphenyl)cyclohexylmethanamine
• [1-(4-ethylphenyl)cyclohexyl]methanamine
• EN300-1830609
• 1368736-54-2

• Inchi： 1S/C15H23N/c1-2-13-6-8-14(9-7-13)15(12-16)10-4-3-5-11-15/h6-9H,2-5,10-12,16H2,1H3
• InChI Key： AGNVZBZMZDYTJY-UHFFFAOYSA-N
• SMILES： NCC1(C2C=CC(CC)=CC=2)CCCCC1

Computed Properties

• Exact Mass: 217.183049738g/mol
• Monoisotopic Mass: 217.183049738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 26Ų

Additional information on 1-(4-ethylphenyl)cyclohexylmethanamine

1-(4-ethylphenyl)cyclohexylmethanamine: An Overview of a Promising Compound (CAS No. 1368736-54-2)

1-(4-ethylphenyl)cyclohexylmethanamine (CAS No. 1368736-54-2) is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound, often referred to by its CAS number 1368736-54-2, is characterized by its cyclohexyl and phenyl groups, which confer it with distinct physical and chemical properties.

The molecular formula of 1-(4-ethylphenyl)cyclohexylmethanamine is C₁₄H₂₃N, and its molecular weight is approximately 205.34 g/mol. The compound is a colorless to white solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dichloromethane. Its melting point ranges from 95 to 97°C, making it suitable for various laboratory and industrial processes.

Recent studies have focused on the pharmacological properties of 1-(4-ethylphenyl)cyclohexylmethanamine. One notable area of research is its potential as a ligand for G protein-coupled receptors (GPCRs), which are key targets for drug development. GPCRs play crucial roles in various physiological processes, including neurotransmission, hormone signaling, and immune responses. The ability of 1-(4-ethylphenyl)cyclohexylmethanamine to interact with these receptors could lead to the development of novel therapeutic agents for conditions such as pain management, neurological disorders, and cardiovascular diseases.

In addition to its potential as a pharmaceutical agent, 1-(4-ethylphenyl)cyclohexylmethanamine has shown promise in materials science applications. Its unique chemical structure makes it an attractive candidate for the synthesis of advanced polymers and functional materials. For instance, researchers have explored the use of this compound in the development of conductive polymers for electronic devices and sensors. The cyclohexyl and phenyl groups contribute to the compound's stability and electronic properties, making it a valuable building block in materials design.

The synthesis of 1-(4-ethylphenyl)cyclohexylmethanamine can be achieved through various routes, including the reaction of 4-ethylbenzaldehyde with cyclohexylmagnesium bromide followed by reductive amination. This multi-step process allows for precise control over the purity and yield of the final product. The ability to synthesize this compound efficiently is crucial for both research and industrial applications.

Safety considerations are an important aspect of working with any chemical compound. While 1-(4-ethylphenyl)cyclohexylmethanamine is not classified as a hazardous substance under current regulations, it is essential to handle it with care in laboratory settings. Proper personal protective equipment (PPE) should be used, and standard laboratory safety protocols should be followed to ensure the well-being of researchers and technicians.

In conclusion, 1-(4-ethylphenyl)cyclohexylmethanamine (CAS No. 1368736-54-2) is a versatile compound with potential applications in pharmaceuticals and materials science. Its unique chemical structure and properties make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its behavior and potential uses, this compound is poised to play a significant role in advancing scientific knowledge and technological innovation.